Cas no 166547-20-2 (4H-1-Benzopyran-4-one,3-[2,4-dihydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-7-hydroxy-)

• Product Name: 4H-1-Benzopyran-4-one,3-[2,4-dihydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-7-hydroxy-
• CAS No: 166547-20-2
• MF: C₂₀H₁₈O₅
• MW: 338.353926181793
• CID: 230237
• PubChem ID: 5317300
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,3-[2,4-dihydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-7-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-[2,4-dihydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-7-hydroxy-
• Eurycarpin A
• 4H-1-Benzopyran-4-one,3-[2,4-dihydroxy-3-(3-methyl-2-butenyl)phenyl]-7-hydroxy- (9CI)
• 3-[2,4-Dihydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-7-hydroxy-4H-1-benzopyran-4-one
• [ "" ]
• 3-[2,4-dihydroxy-3-(3-methylbut-2-enyl)phenyl]-7-hydroxychromen-4-one
• AKOS032962479
• HY-N3882
• CS-0024399
• SCHEMBL24074927
• CHEMBL4065779
• FS-9353
• 166547-20-2
• 7,2',4'-Trihydroxy-3'-(3,3-dimethylallyl)isoflavone
• 3-[2,4-DIHYDROXY-3-(3-METHYLBUT-2-EN-1-YL)PHENYL]-7-HYDROXYCHROMEN-4-ONE
• 3-(2,4-dihydroxy-3-(3-methylbut-2-enyl)phenyl)-7-hydroxychromen-4-one
• DA-53071

• Inchi： 1S/C20H18O5/c1-11(2)3-5-14-17(22)8-7-13(19(14)23)16-10-25-18-9-12(21)4-6-15(18)20(16)24/h3-4,6-10,21-23H,5H2,1-2H3
• InChI Key： NNCFAUGCNTZUIW-UHFFFAOYSA-N
• SMILES： O1C=C(C(C2C=CC(=CC1=2)O)=O)C1=CC=C(C(C/C=C(\C)/C)=C1O)O

Computed Properties

• Exact Mass: 338.11500
• Monoisotopic Mass: 338.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 601.0±55.0 °C at 760 mmHg
• Flash Point: 218.7±25.0 °C
• PSA: 90.90000
• LogP: 4.08550
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

4H-1-Benzopyran-4-one,3-[2,4-dihydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-7-hydroxy- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone